N-(2,4-dimethoxyphenyl)-2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[6-(2-methylpropyl)-5,7-dioxo-[1,2]thiazolo[4,3-d]pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C19H22N4O5S/c1-11(2)8-23-18(25)17-14(10-29-21-17)22(19(23)26)9-16(24)20-13-6-5-12(27-3)7-15(13)28-4/h5-7,10-11H,8-9H2,1-4H3,(H,20,24)
• InChI Key: QOACFEHOIASSEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=NSC=C2N(C1=O)CC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol
• CAS No.: 1251625-99-6

Description

N-(2,4-dimethoxyphenyl)-2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide is a useful research compound. Its molecular formula is C19H22N4O5S and its molecular weight is 418.47. The purity is usually 95%.
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Scientific Research Applications

Radiolabeling for Imaging

One notable application is in the field of radiolabeling for imaging purposes. For example, a related compound, DPA-714, was designed with a fluorine atom in its structure, enabling labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008). This highlights the potential use of similar compounds in the development of selective radioligands for neuroimaging.

Potential Anti-inflammatory and Antimicrobial Applications

There's research into compounds with structural similarities showing anti-inflammatory and antimicrobial properties. For example, heterocyclic derivatives using abietic acid as starting material were synthesized for their anti-inflammatory activity, indicating the potential of structurally related compounds to serve as anti-inflammatory agents (Abdulla, 2008). Additionally, synthesis and antimicrobial activity studies of new pyrimidinone and oxazinone derivatives fused with thiophene rings indicate potential antimicrobial applications (Hossan et al., 2012).

Synthesis and Characterization of Heterocyclic Compounds

Research efforts have been focused on the synthesis of heterocyclic compounds incorporating similar structural motifs, which might be useful in various chemical and pharmaceutical applications. For instance, the synthesis and reactions of 3-[3-(dimethylamino)propenoyl]-1,7-diphenyl [1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one demonstrate the interest in exploring the reactivity and potential applications of such compounds in medicinal chemistry (Farghaly, 2008).

Insecticidal Properties

There's ongoing research into the insecticidal properties of novel heterocycles, indicating the potential use of structurally related compounds in pest control. For example, innovative heterocycles incorporating a thiadiazole moiety showed insecticidal activity against the cotton leafworm, highlighting the agricultural applications of these compounds (Fadda et al., 2017).